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Compound of Interest

Compound Name: AC-Asp(OtBU)-OH

Cat. No.: B15544620

Researchers and scientists handling AC-Asp(OtBU)-OH, or Na-Acetyl-L-aspartic acid 3-tert-
butyl ester, must adhere to stringent disposal protocols to ensure laboratory safety and
environmental compliance. This guide provides essential, step-by-step procedures for the
proper disposal of this compound, aligning with standard laboratory safety practices and
regulatory requirements.

Chemical and Physical Properties

A thorough understanding of the chemical and physical properties of AC-Asp(OtBU)-OH is
fundamental to safe handling and disposal.

Property Value
Chemical Formula C10H17NO5
Molecular Weight 231.25 g/mol
CAS Number 117833-18-8
Appearance Solid

Soluble in Chloroform, Dichloromethane, Ethyl

Solubility
Acetate, DMSO, Acetone.[1]

Storage Temperature Do not store above 5°C (41°F).[2]
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Hazard Identification and Safety Precautions

AC-Asp(OtBU)-OH presents several hazards that necessitate careful handling and the use of

appropriate personal protective equipment (PPE).

Hazard Statement Precautionary Measures

) Do not eat, drink, or smoke when using this
H302: Harmful if swallowed.[3] ] )
product. Rinse mouth if swallowed.

Wear protective gloves and clothing. Wash skin

H315: Causes skin irritation.[3] )
thoroughly after handling.

Wear eye protection/face protection.[3] Rinse

H319: Causes serious eye irritation.[3] _ _ _
cautiously with water for several minutes.

_ L Avoid breathing dust. Use only outdoors or in a
H335: May cause respiratory irritation.[3] )
well-ventilated area.

First Aid Measures:
 Inhalation: Move the person to fresh air. If not breathing, give artificial respiration.[3]
o Skin Contact: Immediately wash with water and soap and rinse thoroughly.[3]

o Eye Contact: Rinse opened eye for several minutes under running water.[3] If symptoms
persist, consult a doctor.

 Ingestion: Clean mouth with water and drink plenty of water afterwards.[3] If symptoms
persist, consult a doctor.

Step-by-Step Disposal Protocol

The disposal of AC-Asp(OtBU)-OH must comply with federal, state, and local environmental
control regulations.[2] The following workflow provides a procedural guide for its safe disposal.
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Preparation

( 1. Wear Appropriate PPE Small Spill: Large Spill:
(¢

Gloves, Goggles, Lab Coat)

Use appropriate tools to put spilled material Use a shovel to put the spilled material
into a convenient waste disposal container. into a convenient waste disposal container.

\4
2. Prepare a Labeled,
Leak-Proof Waste Container

f solid Ifin solution

Was%e Collection

A A
3. For Solid Waste: 4. For Solutions:
Carefully transfer into the waste container. Transfer into a sealed container.

Disposal

5. Store waste container in a
designated, secure area.

\4

6. Arrange for pickup by a
certified chemical waste handler.

Click to download full resolution via product page

Caption: Workflow for the proper disposal of AC-Asp(OtBU)-OH.

Accidental Release Measures

In the event of a spill, prompt and appropriate action is crucial to mitigate exposure and
environmental contamination.

+ Small Spill: Use appropriate tools to transfer the spilled solid into a convenient waste
disposal container.[2]
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o Large Spill: Use a shovel to place the spilled material into a designated waste disposal
container.[2]

For any spill, ensure the area is well-ventilated and personnel are wearing appropriate PPE.

Firefighting Measures

In the case of a fire involving AC-Asp(OtBU)-OH, the following measures should be taken:

Fire Size Extinguishing Media

Small Carbon dioxide or dry chemical extinguisher.[2]

Water spray, fog, or foam. Do not use a water

Large
9 jet.[2]

Firefighters should wear positive pressure self-contained breathing apparatus (SCBA) and full
turnout gear.[2] Hazardous decomposition products include oxides of carbon and nitrogen.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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